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Compound of Interest

Compound Name: Adonitoxin

Cat. No.: B105898

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Adonitoxin is a cardiac glycoside with potential for high toxicity. Specific data on its
solubility, stability, and lethal dose (LD50) are not readily available in public literature. The
following protocols and data are based on general knowledge of cardiac glycosides, particularly
digoxin, and should be adapted with extreme caution. It is imperative to conduct preliminary in-
house studies to determine the physicochemical properties and toxicity of Adonitoxin before
commencing any animal experiments.

Introduction

Adonitoxin is a cardenolide glycoside isolated from plants of the Adonis genus.[1] Like other
cardiac glycosides, its primary mechanism of action is the inhibition of the Na+/K+-ATPase
pump in myocardial cells.[2] This inhibition leads to an increase in intracellular calcium,
resulting in increased cardiac contractility.[3] Due to its potent cardiac effects, Adonitoxin
holds potential for investigation in various cardiovascular conditions. However, the narrow
therapeutic index of cardiac glycosides necessitates careful formulation and precise dosing in
preclinical animal studies.[4]

This document provides a general framework for the preparation of Adonitoxin formulations
for oral and intravenous administration in rodent models, along with protocols for preliminary
acute toxicity assessment.
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Physicochemical Properties

Limited specific data for Adonitoxin is available. The following table summarizes its known

chemical properties and provides comparative data for Digoxin as a reference.

Property Adonitoxin Digoxin (for reference)
Molecular Formula C29H42010[1] Ca1He64014
Molecular Weight 550.64 g/mol [1] 780.9 g/mol
] ) Clear to white crystals or white
Appearance Crystalline solid[1] )
crystalline powder
Data not available. Generally,
cardiac glycosides are Practically insoluble in water.
Solubility sparingly soluble in water and Soluble in ethanol and
more soluble in alcohols and propylene glycol.
hydroalcoholic solutions.[5][6]
Data not available. Cardiac ) )
) ) Stable in aqueous solutions for
- glycosides can be susceptible )
Stability extended periods when

to hydrolysis, especially in

acidic conditions.[7]

properly stored.

Signaling Pathway of Cardiac Glycosides

The primary signaling pathway initiated by cardiac glycosides like Adonitoxin is the inhibition

of the Na+/K+-ATPase pump, leading to increased cardiac contractility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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